Cas no 1692437-53-8 ({(2-bromocyclopentyl)oxymethyl}cycloheptane)

• Product Name: {(2-bromocyclopentyl)oxymethyl}cycloheptane
• CAS No: 1692437-53-8
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 5706697
• PubChem ID: 130495064
• Update Time: 2025-07-09

{(2-bromocyclopentyl)oxymethyl}cycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1133468
• 1692437-53-8
• {[(2-bromocyclopentyl)oxy]methyl}cycloheptane
• Cycloheptane, [[(2-bromocyclopentyl)oxy]methyl]-
• {(2-bromocyclopentyl)oxymethyl}cycloheptane

• Inchi： 1S/C13H23BrO/c14-12-8-5-9-13(12)15-10-11-6-3-1-2-4-7-11/h11-13H,1-10H2
• InChI Key： UMVMJDXQMLOMNO-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCC1CCCCCC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 323.0±35.0 °C(Predicted)

Additional information on {(2-bromocyclopentyl)oxymethyl}cycloheptane

Introducing {(2-bromocyclopentyl)oxymethyl}cycloheptane (CAS No. 1692437-53-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

{(2-bromocyclopentyl)oxymethyl}cycloheptane, identified by its CAS number 1692437-53-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a unique structural motif, has garnered attention for its potential applications in the synthesis of bioactive molecules. The presence of both a brominated cyclopentyl ring and an oxymethyl substituent makes it a valuable intermediate for constructing complex pharmacophores.

The compound's structure, characterized by a cycloheptane backbone substituted with a {2-bromocyclopentyl}oxymethyl group, offers a versatile platform for chemical modifications. Such structural features are particularly appealing in drug discovery, where the ability to introduce functional groups at specific positions is crucial for optimizing biological activity. The bromine atom, for instance, provides a reactive handle for further transformations such as cross-coupling reactions, which are widely employed in the synthesis of heterocyclic compounds and natural product analogs.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from cycloalkane scaffolds. These compounds often exhibit improved metabolic stability and better pharmacokinetic profiles compared to their acyclic counterparts. {(2-bromocyclopentyl)oxymethyl}cycloheptane aligns with this trend by serving as a key building block for designing molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its utility in constructing complex molecular architectures. The oxymethyl group can be further functionalized through oxidation or reduction reactions, allowing chemists to fine-tune the electronic properties of the resulting molecules. This flexibility is particularly valuable in the development of enzyme inhibitors and receptor modulators, where subtle changes in chemical structure can significantly impact binding affinity and selectivity.

Recent studies have highlighted the importance of cycloheptane derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The structural motif present in {(2-bromocyclopentyl)oxymethyl}cycloheptane is well-positioned to contribute to these efforts by providing a scaffold that can be readily modified to target specific disease pathways.

The synthesis of {(2-bromocyclopentyl)oxymethyl}cycloheptane involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include bromination of cyclopentene derivatives followed by protection-deprotection strategies to install the oxymethyl group. These synthetic routes highlight the compound's significance as a precursor for more complex molecules.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and agrochemical research. The ability to modify its structure allows for the exploration of novel materials with tailored properties, such as liquid crystals or polymer additives. Furthermore, its derivatives could serve as intermediates in the synthesis of crop protection agents, contributing to sustainable agricultural practices.

The growing interest in {(2-bromocyclopentyl)oxymethyl}cycloheptane underscores its versatility and utility across multiple scientific disciplines. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of synthetic chemistry and drug development efforts worldwide. Its unique structural features and reactivity profile make it an indispensable tool for chemists seeking to push the boundaries of molecular design.